Cas no 2228650-96-0 (2-fluoro-2-(1H-indazol-3-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(1H-indazol-3-yl)ethan-1-amine
• CAS No: 2228650-96-0
• MF: C₉H₁₀FN₃
• MW: 179.194204807281
• CID: 5897194
• PubChem ID: 165617812
• Update Time: 2025-06-08

2-fluoro-2-(1H-indazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(1H-indazol-3-yl)ethan-1-amine
• EN300-1804259
• 2228650-96-0

• Inchi： 1S/C9H10FN3/c10-7(5-11)9-6-3-1-2-4-8(6)12-13-9/h1-4,7H,5,11H2,(H,12,13)
• InChI Key： QZXZCJXGCKOREW-UHFFFAOYSA-N
• SMILES： FC(CN)C1=C2C=CC=CC2=NN1

Computed Properties

• Exact Mass: 179.08587549g/mol
• Monoisotopic Mass: 179.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-fluoro-2-(1H-indazol-3-yl)ethan-1-amine

Introduction to 2-fluoro-2-(1H-indazol-3-yl)ethan-1-amine (CAS No: 2228650-96-0)

2-fluoro-2-(1H-indazol-3-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228650-96-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole derivatives class, characterized by its fluorine-substituted ethylamine moiety, which contributes to its unique chemical properties and potential biological activities. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel therapeutic agents.

The indazole core of 2-fluoro-2-(1H-indazol-3-yl)ethan-1-amine is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological properties. Indazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a fluoro group at the 2-position of the indazole ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive scaffold for drug design. Additionally, the ethylamine side chain provides a polar region that can interact with biological targets, further modulating its pharmacological profile.

In recent years, there has been a growing interest in fluorinated compounds due to their improved pharmacokinetic properties and enhanced biological activity. The fluorine atom can influence various aspects of drug behavior, including lipophilicity, metabolic stability, and receptor binding affinity. For instance, fluorine substitution can increase the metabolic resistance of a molecule to enzymatic degradation, thereby prolonging its half-life in vivo. This property is particularly valuable in the development of long-acting drugs that require less frequent dosing.

The synthesis of 2-fluoro-2-(1H-indazol-3-yl)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluorine atom into the indazole ring typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies ensure high yield and purity, which are critical for pharmaceutical applications. The ethylamine side chain is typically introduced through nucleophilic substitution or reductive amination reactions, further refining the molecular structure to achieve desired biological properties.

One of the most compelling aspects of 2-fluoro-2-(1H-indazol-3-yl)ethan-1-amine is its potential as a lead compound for drug development. Researchers have been exploring its activity against various disease targets, including kinases and other enzymes involved in cancer progression. Preclinical studies have demonstrated that indazole derivatives can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cells. The fluorine substituent may enhance this inhibitory effect by improving binding affinity to the enzyme active site.

Moreover, the structural flexibility of 2-fluoro-2-(1H-indazol-3-yl)ethan-1-amine allows for further chemical modifications to optimize its pharmacological properties. By altering the substituents on the indazole ring or the ethylamine side chain, researchers can fine-tune the molecule's solubility, bioavailability, and target specificity. This adaptability makes it a valuable starting point for structure-based drug design (SBDD) and computationally aided drug discovery (CADD) approaches.

The latest advancements in medicinal chemistry have emphasized the importance of understanding structureactivity relationships (SAR) to develop more effective drugs. 2-fluoro-2-(1H-indazol-3-yethan-l-am ine) exemplifies this principle by combining known pharmacophores with novel functional groups to create a compound with enhanced biological activity. High-throughput screening (HTS) and virtual screening (VS) techniques have been employed to identify potential hits from large libraries of compounds, including derivatives like this one.

In conclusion, 2-fluoro - 2 - ( 1 H - ind azol - 3 - yl ) eth an - 1 - am ine ( CAS No: 2228650 -96 -0 ) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structural features , combined with promising preclinical data , make it a compelling candidate for further investigation . As research continues to uncover new insights into its pharmacological properties , this compound is poised to play a crucial role in the development of next-generation therapeutics .